Cas no 1210141-09-5 (N-(1-cyanocyclopentyl)-2-(2,5-difluorophenyl)sulfanylacetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(2,5-difluorophenyl)sulfanylacetamide
• CAS No: 1210141-09-5
• MF: C₁₄H₁₄F₂N₂OS
• MW: 296.335568904877
• CID: 6104003
• PubChem ID: 8870581
• Update Time: 2025-06-15

N-(1-cyanocyclopentyl)-2-(2,5-difluorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(2,5-difluorophenyl)sulfanylacetamide
• AKOS034708821
• N-(1-cyanocyclopentyl)-2-[(2,5-difluorophenyl)sulfanyl]acetamide
• AB01007056-01
• EN300-26684799
• Z92610143
• 1210141-09-5

• Inchi： 1S/C14H14F2N2OS/c15-10-3-4-11(16)12(7-10)20-8-13(19)18-14(9-17)5-1-2-6-14/h3-4,7H,1-2,5-6,8H2,(H,18,19)
• InChI Key： SFFYJQURQZMTRW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 296.07949057g/mol
• Monoisotopic Mass: 296.07949057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(1-cyanocyclopentyl)-2-(2,5-difluorophenyl)sulfanylacetamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-2-(2,5-difluorophenyl)sulfanylacetamide (CAS No. 1210141-09-5)

N-(1-cyanocyclopentyl)-2-(2,5-difluorophenyl)sulfanylacetamide (CAS No. 1210141-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's molecular structure combines a cyanocyclopentyl moiety with a difluorophenylsulfanylacetamide group, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive intermediate in the synthesis of novel therapeutic agents.

The compound's CAS No. 1210141-09-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula and weight are often queried in scientific literature, reflecting its relevance in synthetic chemistry. Recent studies highlight its role in enzyme inhibition and receptor modulation, aligning with current trends in targeted drug design and precision medicine. These applications resonate with the growing demand for personalized therapeutics and sustainable agrochemicals.

From a structural perspective, the 1-cyanocyclopentyl group contributes to the compound's stability and bioavailability, while the 2,5-difluorophenylsulfanyl moiety enhances its binding affinity to biological targets. This dual functionality positions N-(1-cyanocyclopentyl)-2-(2,5-difluorophenyl)sulfanylacetamide as a versatile scaffold for medicinal chemistry optimizations. Computational modeling and QSAR studies frequently cite this compound as a case study for molecular docking simulations, addressing common search queries like "how to predict ligand-receptor interactions."

In agrochemical research, the compound's fluorinated aromatic component is linked to enhanced pesticidal activity, a topic trending in discussions about eco-friendly crop protection. Its potential as a green chemistry alternative aligns with global initiatives to reduce environmental toxicity. Laboratories often explore its synthetic pathways, with publications detailing optimized reaction conditions and catalytic systems—key terms frequently searched by organic chemists.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1210141-09-5, addressing common questions about compound purity and structural confirmation. The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts. Its solubility and stability profiles are also widely documented, catering to formulation scientists seeking excipient compatibility insights.

As the scientific community prioritizes AI-driven drug discovery, this compound's SMILES notation and InChIKey are increasingly used in machine learning models to predict novel analogs. This intersection of computational chemistry and experimental validation reflects broader industry shifts toward high-throughput screening. Notably, patent filings referencing N-(1-cyanocyclopentyl)-2-(2,5-difluorophenyl)sulfanylacetamide have risen, signaling its commercial potential in intellectual property landscapes.

In conclusion, CAS No. 1210141-09-5 exemplifies the synergy between structural innovation and application diversity. Its relevance spans pharmaceutical R&D, agrochemical advancements, and computational chemistry, making it a recurring subject in peer-reviewed journals and technical forums. Future research may explore its metabolite profiling or formulation strategies, further solidifying its role in modern science.